Cas no 832744-26-0 (Benzene, 1-[(4-bromophenyl)ethynyl]-2-chloro-)

Benzene, 1-[(4-bromophenyl)ethynyl]-2-chloro- structure
832744-26-0 structure
Product name:Benzene, 1-[(4-bromophenyl)ethynyl]-2-chloro-
CAS No:832744-26-0
MF:C14H8ClBr
MW:291.57032
CID:673792
PubChem ID:71415712

Benzene, 1-[(4-bromophenyl)ethynyl]-2-chloro- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-[(4-bromophenyl)ethynyl]-2-chloro-
    • 1-bromo-4-[2-(2-chlorophenyl)ethynyl]benzene
    • 1-[(4-Bromophenyl)ethynyl]-2-chlorobenzene
    • 832744-26-0
    • DTXSID50835122
    • Inchi: InChI=1S/C14H8BrCl/c15-13-9-6-11(7-10-13)5-8-12-3-1-2-4-14(12)16/h1-4,6-7,9-10H
    • InChI Key: ZMYQBAIQYBIJQB-UHFFFAOYSA-N
    • SMILES: C1=CC=C(C(=C1)C#CC2=CC=C(C=C2)Br)Cl

Computed Properties

  • Exact Mass: 289.94979g/mol
  • Monoisotopic Mass: 289.94979g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 280
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.3
  • Topological Polar Surface Area: 0Ų

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